Cas no 2924-16-5 (3-Fluorophenylhydrazine hydrochloride)

• Product Name: 3-Fluorophenylhydrazine hydrochloride
• CAS No: 2924-16-5
• MF: C₆H₈ClFN₂
• MW: 162.592523574829
• MDL: MFCD00012934
• CID: 43598
• PubChem ID: 24849394
• Update Time: 2025-06-08

3-Fluorophenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Fluorophenyl)hydrazine hydrochloride
• 3-Fluorophenylhydrazine hydrochloride
• 3-Fluorophenylhydrazine HCl
• 3-FluorPhenylhydrazine hydrochloride
• m-fluorophenylhydrazine hydrochloride
• 1-(3-Fluorophenyl)hydrazine hydrochloride
• (3-Fluorophenyl)hydrazine HCl
• Hydrazine, (3-fluorophenyl)-, monohydrochloride
• 3-FLUORO-PHENYL-HYDRAZINE
• PubChem3341
• (3-Fluorophenyl)hydrazine monohydrochloride
• 3-Fluorophenylhydrazine, HCl
• KS
• AKOS001475862
• (3-fluoro-phenyl)-hydrazine hydrochloric acid salt
• 3-fluorophenyl hydrazine hydrochloride
• EINECS 256-724-4
• SY013472
• AC-9806
• EINECS 220-886-4
• FT-0615745
• Hydrazine, (3-fluorophenyl)-, hydrochloride (1:1)
• NS00058263
• MFCD00012934
• J-512555
• AM20060206
• (3-Fluorophenyl)hydrazine--hydrogen chloride (1/1)
• CS-W017926
• (3-fluorophenyl)hydrazine hydrochloride salt
• SB76547
• 3-Fluorophenylhydrazine hydrochloride, 97%
• (3-fluorophenyl)hydrazine;hydrochloride
• 2924-16-5
• ANDROST-5-EN-3B,7,17B-TRIOL
• SCHEMBL124910
• DTXSID60951847
• 3-fluorophenylhydrazinehydrochloride
• 50702-51-7
• SKVGLOFWEJFQKU-UHFFFAOYSA-N
• EN300-54708
• GS-6788
• 3-Fluorophenylhydrazine hydrochloride,98%
• DB-145831
• m-Fluorophenylhydrazine Hydrochloride; (m-Fluorophenyl)hydrazine Hydrochloride; (3-Fluorophenyl)hydrazine Monohydrochloride; (3-Fluorophenyl)hydrazine Hydrochloride
• DB-047553

• MDL： MFCD00012934
• Inchi： 1S/C6H7FN2.ClH/c7-5-2-1-3-6(4-5)9-8;/h1-4,9H,8H2;1H
• InChI Key： SKVGLOFWEJFQKU-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)NN
• BRN： 3627729

Computed Properties

• Exact Mass: 162.03600
• Monoisotopic Mass: 162.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: Not available
• Melting Point: 268 °C (dec.) (lit.)
• Boiling Point: 226.7 °C at 760 mmHg
• Flash Point: 90.9℃
• PSA: 38.05000
• LogP: 2.68660
• Solubility: Not available

3-Fluorophenylhydrazine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305 + P351 + P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S45-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Fluorophenylhydrazine hydrochloride

Recent Advances in the Application of 3-Fluorophenylhydrazine hydrochloride (CAS: 2924-16-5) in Chemical Biology and Pharmaceutical Research

3-Fluorophenylhydrazine hydrochloride (CAS: 2924-16-5) is a fluorinated phenylhydrazine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in synthesis and drug discovery. Recent studies have explored its role as a key intermediate in the preparation of heterocyclic compounds, bioactive molecules, and potential therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential applications in drug development.

In synthetic chemistry, 3-Fluorophenylhydrazine hydrochloride has been employed as a building block for the construction of fluorinated pyrazole and indazole derivatives, which are privileged scaffolds in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in a one-pot synthesis of 3-fluorophenyl-substituted pyrazoles with potent inhibitory activity against cyclin-dependent kinases (CDKs). The fluorination at the phenyl ring was found to enhance both the binding affinity and metabolic stability of the resulting compounds, underscoring the importance of this reagent in structure-activity relationship studies.

Recent pharmacological investigations have revealed that derivatives synthesized from 3-Fluorophenylhydrazine hydrochloride exhibit diverse biological activities. A 2024 report in Bioorganic & Medicinal Chemistry Letters described a series of novel triazole derivatives showing promising antimicrobial activity against drug-resistant bacterial strains. The presence of the fluorine atom was crucial for maintaining the compounds' lipophilicity and membrane permeability, factors that significantly influenced their antibacterial potency. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

In the field of oncology research, 3-Fluorophenylhydrazine hydrochloride has been utilized to develop small molecule inhibitors targeting protein-protein interactions. A recent study in Nature Chemical Biology (2024) employed this compound to synthesize a focused library of hydrazone derivatives that selectively disrupt the interaction between MDM2 and p53, leading to p53 stabilization and activation of apoptosis in cancer cells. The fluorinated analogs demonstrated improved pharmacokinetic properties compared to their non-fluorinated counterparts, highlighting the strategic value of fluorine incorporation in drug design.

From a safety and handling perspective, recent toxicological evaluations of 3-Fluorophenylhydrazine hydrochloride have provided important insights into its occupational health considerations. A 2023 study in Chemical Research in Toxicology characterized its acute toxicity profile and recommended specific handling protocols to minimize exposure risks. These findings are particularly relevant for researchers working with this compound in laboratory settings, emphasizing the need for proper personal protective equipment and ventilation controls.

Looking forward, the unique properties of 3-Fluorophenylhydrazine hydrochloride continue to inspire innovative applications across multiple research domains. Current investigations are exploring its use in the development of positron emission tomography (PET) tracers, where the fluorine-18 labeled analogs could serve as valuable imaging agents. Additionally, its potential in agrochemical research is being examined, with preliminary studies showing activity against plant pathogens. As research progresses, this compound is expected to remain an important tool in the chemical biology and pharmaceutical research toolkit.